N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C14H18N4O3S/c1-9-6-12(17-21-9)16-14(20)13(19)15-7-11(18(2)3)10-4-5-22-8-10/h4-6,8,11H,7H2,1-3H3,(H,15,19)(H,16,17,20)
• InChI Key: QFFRSJILLWKDLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC(C2=CSC=C2)N(C)C
• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C14H18N4O3S and its molecular weight is 322.38. The purity is usually 95%.
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Scientific Research Applications

Neuropharmacology and Neuroscience

• Serotonin Receptor Activation : Compounds similar to N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide have been studied for their effects on serotonin receptors. For instance, thienopyrroles, which are structurally related, have shown to fully substitute for the 5-HT1A agonist LY293284 and induced a brief "serotonin syndrome," indicating 5-HT1A receptor activation (Blair et al., 1999).

Medicinal Chemistry and Drug Design

• Synthesis and Crystal Structure Analysis : Research has focused on synthesizing and analyzing the crystal structure of compounds similar to N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide. These studies aid in understanding the molecular docking within the active sites of enzymes and can be crucial for drug design (Al-Hourani et al., 2016).

Organic Chemistry and Synthesis

• Novel Synthesis Methods : Papers have been published on the improved synthesis methods and reactions of compounds with structural similarities to N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide, contributing to the field of organic chemistry (Obydennov et al., 2013).

Cancer Research

• Antitumor Activity : Research has also been conducted on the antitumor activities of compounds structurally related to N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide. Studies like these are crucial in the development of new anticancer agents (Lukka et al., 2012).

Neurology

• Neurokinin-1 Receptor Antagonism : Compounds with similar structures have been studied for their effectiveness as neurokinin-1 receptor antagonists, which has implications in treating conditions like depression and emesis (Harrison et al., 2001).